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Compound of Interest

Compound Name: Direct Blue 71
CAS No.: 4399-55-7
Cat. No.: B1214608
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of
Direct Blue 71 (C.l1. 34140; CAS No. 4399-55-7), a polyazo dye widely used in the textile and
paper industries. This document details the chemical synthesis, experimental protocols, and
manufacturing workflow, presenting quantitative data in structured tables and visualizing
complex processes through diagrams.

Introduction

Direct Blue 71 is a water-soluble anionic dye known for its good affinity to cellulosic fibers.[1]
[2] Its molecular structure, characterized by multiple azo linkages (-N=N-) connecting
substituted naphthalene sulfonic acid moieties, is responsible for its deep blue color and dyeing
properties. The synthesis of Direct Blue 71 is a multi-step process involving a series of
diazotization and coupling reactions.[1][2][3]

Chemical and Physical Properties

A summary of the key properties of Direct Blue 71 is presented in Table 1.
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Property

Value

Chemical Formula

CaoH23N7Nas013S4[2]

Molecular Weight

1029.87 g/mol [2]

Appearance

Dark blue to black powder[1][4]

Solubility in Water

10 g/L at 60 °C, 20 g/L at 97 °C[2][3]

Amax

587 nm[5]

Synthesis Pathway

The synthesis of Direct Blue 71 is a trisazo reaction, involving three sequential diazotization

and coupling stages. The overall pathway is illustrated below.
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Step 1: First Diazotization & Coupling

Naphthalen-1-amine

1. Diazotization (NaNOz, H2S0a)
2. Coupling

3-Aminonaphthalene-
1,5-disulfonic acid

Step 2: Second Diazotization & Coupling

Monoazo Intermediate SO analenes
2-sulfonic acid

Diazotization
P. Coupling

<
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| Step 3: Third Diazotization & Coupling

A
P>| Disazo Intermediate
1. Diazotization

2. Coupling (alkaling)

7-Amino-4-hydroxy-
naphthalene-2-sulfonic acid

g Direct Blue 71
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Synthesis Stage

Step 1: First Coupling

y

Step 2: Second Coupling

:

Step 3: Third Coupling

Purification & Finishing

Heating to 70°C

:

Salting Out (80 kg NacCl)

'

Filtration

:

Drying

Grinding & Standardization

Direct Blue 71 Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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